2-Methoxy-6-nitrobenzamide

• CAS No.: 64431-77-2
• Molecular Formula: C8H8N2O4
• Molecular Weight: 196.16 g/mol
• IUPAC Name: 2-methoxy-6-nitrobenzamide
• InChI: InChI=1S/C8H8N2O4/c1-14-6-4-2-3-5(10(12)13)7(6)8(9)11/h2-4H,1H3,(H2,9,11)
• InChI Key: UTMDYOPHVXGBQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)N)[N+](=O)[O-]

Description

2-Methoxy-6-nitrobenzamide is a nitrobenzamide derivative characterized by a methoxy group (-OCH₃) at the 2-position and a nitro group (-NO₂) at the 6-position of the benzene ring, with a primary amide (-CONH₂) substituent.

Comparison with Similar Compounds

2-Amino-6-chloro-N-methylbenzamide

• Structure: Features an amino (-NH₂) group at position 2, a chloro (-Cl) substituent at position 6, and an N-methylamide (-CONHCH₃).
• Key Differences: The amino group is more nucleophilic than methoxy, increasing reactivity in electrophilic substitutions. The methylamide group reduces hydrogen-bonding capacity compared to the primary amide in 2-Methoxy-6-nitrobenzamide. Crystal Structure: Dihedral angle between benzene ring and methylamide is 68.39°, indicating significant steric distortion. Molecules form layers via N–H···O hydrogen bonds .

4-Methoxy-3-nitrobenzamide

• Structure : Methoxy at position 4 and nitro at position 3.
• Key Differences :
  • Altered substituent positions modify electronic effects: nitro at meta (vs. para in 2-Methoxy-6-nitrobenzamide) may reduce resonance stabilization.
  • Applications: Likely differs in biological activity due to altered steric and electronic profiles .

N-Methoxy-4-nitrobenzamide

• Structure : Methoxy group is part of the amide (N-methoxy) with nitro at position 4.

Functional Group Replacements

2-Methyl-6-nitrobenzoic Anhydride

• Structure : Anhydride derivative with methyl and nitro substituents.
• Key Differences :
  • Reactivity: Anhydrides are more reactive toward nucleophiles (e.g., water, amines) than amides, making them intermediates in synthesis.
  • Applications: Used as a precursor in polymer or pharmaceutical manufacturing .

2-Methyl-6-nitrobenzonitrile

• Structure : Nitrile (-CN) group replaces the amide.
• Key Differences :
  • Nitriles are less polar than amides, reducing solubility in polar solvents.
  • Applications: Nitriles are common intermediates in agrochemical synthesis .

Physicochemical and Structural Properties

Compound	Substituents	Functional Group	Key Properties	Applications
2-Methoxy-6-nitrobenzamide	2-OCH₃, 6-NO₂	Primary amide	High polarity, hydrogen-bond donor/acceptor	Pharmaceutical intermediates
2-Amino-6-chloro-N-methylbenzamide	2-NH₂, 6-Cl, N-CH₃	Methylamide	Layered crystal structure, moderate H-bonding	Medicinal synthesis
2-Methyl-6-nitrobenzoic anhydride	2-CH₃, 6-NO₂	Anhydride	High reactivity, hydrolytically unstable	Polymer chemistry

Research Findings and Implications

• Electronic Effects : Nitro groups in ortho/para positions (e.g., 2-Methoxy-6-nitrobenzamide) enhance electron withdrawal, stabilizing negative charges in intermediates during nucleophilic aromatic substitution .
• Hydrogen Bonding : Primary amides (e.g., 2-Methoxy-6-nitrobenzamide) exhibit stronger intermolecular interactions than methylamides, influencing melting points and crystallinity .
• Synthetic Utility : Anhydrides (e.g., 2-Methyl-6-nitrobenzoic anhydride) are preferred for acylations, while nitriles (e.g., 2-Methyl-6-nitrobenzonitrile) serve as precursors for heterocycle synthesis .